Cas no 1936206-08-4 (4-(thiophen-3-yl)-4H,5H,6H,7H-thieno3,2-cpyridine)

• Product Name: 4-(thiophen-3-yl)-4H,5H,6H,7H-thieno3,2-cpyridine
• CAS No: 1936206-08-4
• MF: C₁₁H₁₁NS₂
• MW: 221.34173989296
• CID: 5602588
• PubChem ID: 131033216
• Update Time: 2025-07-02

4-(thiophen-3-yl)-4H,5H,6H,7H-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1074918
• 4-(Thiophen-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
• 1936206-08-4
• Thieno[3,2-c]pyridine, 4,5,6,7-tetrahydro-4-(3-thienyl)-
• 4-(thiophen-3-yl)-4H,5H,6H,7H-thieno3,2-cpyridine

• Inchi： 1S/C11H11NS2/c1-4-12-11(8-2-5-13-7-8)9-3-6-14-10(1)9/h2-3,5-7,11-12H,1,4H2
• InChI Key： SMNWRRBNTQLLLJ-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC2C1=CSC=C1

Computed Properties

• Exact Mass: 221.03329170g/mol
• Monoisotopic Mass: 221.03329170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 354.3±37.0 °C(Predicted)
• pka: 8.73±0.40(Predicted)

Additional information on 4-(thiophen-3-yl)-4H,5H,6H,7H-thieno3,2-cpyridine

Exploring the Chemical and Pharmaceutical Potential of 4-(thiophen-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 1936206-08-4)

In the rapidly evolving field of medicinal chemistry, heterocyclic compounds have garnered significant attention due to their diverse pharmacological properties. One such compound, 4-(thiophen-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 1936206-08-4), stands out for its unique structural features and potential applications. This molecule combines a thiophene ring with a thienopyridine scaffold, creating a hybrid structure that is of great interest to researchers in drug discovery and material science.

The thienopyridine core is a well-known pharmacophore, often associated with biological activities such as kinase inhibition and receptor modulation. When paired with a thiophene moiety, the resulting compound exhibits enhanced electronic properties and binding affinity, making it a promising candidate for further study. Recent trends in AI-driven drug discovery have highlighted the importance of such hybrid structures, as they often outperform traditional scaffolds in terms of selectivity and efficacy.

From a synthetic chemistry perspective, 4-(thiophen-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine presents an intriguing challenge. The incorporation of the thiophene ring at the 3-position requires precise control over reaction conditions to avoid unwanted side products. Modern techniques such as flow chemistry and microwave-assisted synthesis have been explored to optimize the yield and purity of this compound, reflecting the growing demand for efficient and sustainable synthetic methods.

In the context of personalized medicine, this compound's potential as a small molecule inhibitor has sparked considerable interest. Researchers are investigating its interactions with various biological targets, particularly those involved in inflammatory pathways and cell proliferation. Preliminary studies suggest that its unique structure may allow for selective modulation of key enzymes, reducing off-target effects—a critical consideration in modern drug development.

The compound's physicochemical properties also make it a subject of interest in computational chemistry. Its balanced lipophilicity and molecular weight fall within the desirable range for drug-likeness, as predicted by Lipinski's Rule of Five. This has led to its inclusion in virtual screening libraries, where it is being evaluated against a wide range of therapeutic targets using molecular docking and machine learning algorithms.

Beyond pharmaceutical applications, 4-(thiophen-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine has shown promise in organic electronics. Its conjugated system and electron-rich nature make it a potential candidate for organic semiconductors and photovoltaic materials. This dual applicability—spanning both life sciences and materials science—positions it as a versatile compound worthy of continued investigation.

As the scientific community increasingly focuses on green chemistry principles, the environmental impact of synthesizing such compounds has come under scrutiny. Recent efforts have explored catalytic methods and biodegradable solvents for producing 4-(thiophen-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine, aligning with global sustainability goals while maintaining high yields and purity standards.

The growing body of research surrounding this compound reflects broader trends in chemical innovation. Its structural complexity and multifunctionality exemplify the shift toward polypharmacology—the design of compounds that can interact with multiple biological targets simultaneously. This approach is particularly relevant in treating complex diseases where single-target therapies often prove insufficient.

Looking ahead, 4-(thiophen-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine represents an exciting frontier in heterocyclic chemistry. Its continued study will likely yield insights that extend beyond its immediate applications, potentially informing the design of next-generation therapeutics and functional materials. As research techniques become more sophisticated and interdisciplinary collaborations flourish, compounds like this will undoubtedly play a pivotal role in advancing both scientific knowledge and practical solutions to global challenges.